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Compound of Interest

Compound Name: Tetranactin

Cat. No.: B7886780

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetranactin, a macrotetrolide antibiotic produced by Streptomyces species, has demonstrated
significant potential as a miticidal and insecticidal agent for agricultural applications.[1][2][3][4]
As a member of the nactin family of ionophores, its mode of action involves the selective
transport of monovalent cations across biological membranes, leading to disruption of vital
cellular processes in target pests.[5] This document provides detailed application notes and
protocols for the experimental use of Tetranactin in agricultural pest management research.

Physicochemical Properties
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Property Value Source

CAS Number 33956-61-5 [1]

Molecular Formula C44H72012 [1]

Molecular Weight 793.0 g/mol [1]

Appearance White solid [1]
Soluble in ethanol, methanol,

Solubility DMF, DMSO; Limited water [1][4]
solubility

Storage -20°C [1114]

Mode of Action

Tetranactin functions as a monovalent cation ionophore with high selectivity for ammonium

and potassium ions.[1][4] It disrupts the electrochemical gradients across mitochondrial and

cellular membranes, leading to a breakdown in cellular respiration and ultimately, cell death.

This disruption of ion homeostasis is the primary mechanism of its insecticidal and miticidal

activity.
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Prepare serial dilutions of
Tetranactin in a suitable solvent
(e.g., ethanol, acetone) with a surfactant.

N

Dip each leaf disc in a
Tetranactin dilution or control
solution for 10 seconds.

:

Allow leaf discs to air dry
in a fume hood.

:

Place each dried leaf disc on a
moistened cotton pad in a Petri dish.

:

Introduce a known number of adult
female spider mites (e.g., 20-25)
onto each leaf disc.

:

Seal Petri dishes and incubate
under controlled conditions
(e.g., 25°C, 16:8 L:D photoperiod).

:

Assess mite mortality at 24, 48,
and 72 hours post-treatment.

:

Calculate LC50 values using
probit analysis.

Excise leaf discs from an untreated
host plant (e.g., bean, strawberry).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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